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Compound of Interest

Compound Name: 2-Mercaptobenzimidazole

Cat. No.: B194830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural characteristics of 2-Mercaptobenzimidazole (2-MBI). The information is curated for

professionals in research and development who require detailed chemical data, including

experimental protocols and visual representations of its molecular behavior.

Chemical and Physical Properties
2-Mercaptobenzimidazole presents as a white to yellow crystalline or cream-colored powder

with a slight odor.[1][2] It is an organosulfur and amine compound.[2] Key quantitative data are

summarized in Table 1 for ease of reference.
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Property Value Source

IUPAC Name
1,3-dihydrobenzimidazole-2-

thione
[1]

CAS Number 583-39-1 [1]

Molecular Formula C₇H₆N₂S [1][2][3]

Molecular Weight 150.20 g/mol [1]

Melting Point 300-304 °C (577-579 °F) [1][2][4][5]

Boiling Point 270.6 ± 23.0 °C (Predicted) [2]

Density 1.42 g/cm³ [1][5]

Solubility
Insoluble in water (less than 1

mg/mL at 23.5 °C)
[1][2][5]

Vapor Pressure 30.2 mmHg at 142 °F [1][5]

pKa
Data available in IUPAC

Digitized pKa Dataset
[1]

Chemical Structure and Tautomerism
2-Mercaptobenzimidazole consists of a bicyclic structure where a benzene ring is fused to an

imidazole ring.[6] A key structural feature is the presence of a mercapto (thiol, -SH) group at the

2-position of the imidazole ring.[3][7][8]

This compound is known to exist in two tautomeric forms: the thiol and the thione forms.[3][8]

The thione form is considered the predominant tautomer in the solid state.[9][10] This

tautomerism is a critical aspect of its reactivity and chemical behavior.
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Reactants:
o-phenylenediamine,

CS₂, KOH, Ethanol/Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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